Cas no 13554-71-7 (1,5-Dicyanonaphthalene)

• Product Name: 1,5-Dicyanonaphthalene
• CAS No: 13554-71-7
• MF: C₁₂H₆N₂
• MW: 178.189442157745
• CID: 2771465
• Update Time: 2023-08-07

1,5-Dicyanonaphthalene Chemical and Physical Properties

Names and Identifiers

• 1,5-dicyanonaphthalene
• 1,5-Naphthalenedicarbonitrile
• Naphthalene-1,5-dicarbonitrile
• 1,5-Dicyan-naphthalin
• 1,5-naphthalenedinitrile
• 1,5-Dicyanonaphthalene

• Inchi： 1S/C12H6N2/c13-7-9-3-1-5-11-10(8-14)4-2-6-12(9)11/h1-6H
• InChI Key： WNDSQRGJJHSKCQ-UHFFFAOYSA-N
• SMILES： N#CC1C=CC=C2C(C#N)=CC=CC2=1

Computed Properties

• Exact Mass: 178.053098200 g/mol
• Monoisotopic Mass: 178.053098200 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 178.19
• XLogP3: 2.9
• Topological Polar Surface Area: 47.6